![molecular formula C15H12N4O6 B2517917 (E)-N-(5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl)-3-(4-nitrophenyl)acrylamide CAS No. 851094-90-1](/img/structure/B2517917.png)
(E)-N-(5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl)-3-(4-nitrophenyl)acrylamide
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Description
(E)-N-(5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl)-3-(4-nitrophenyl)acrylamide is a useful research compound. Its molecular formula is C15H12N4O6 and its molecular weight is 344.283. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Characterization
This compound is associated with a class of chemicals that undergo various synthetic transformations for the development of derivatives with potential enzyme inhibition properties. For instance, derivatives of 5-(2-nitrostyryl)-1,3,4-oxadiazole-2-thiol have been synthesized through successive conversions, showcasing the structural versatility and reactivity of similar compounds in creating enzyme inhibitors (Abbasi et al., 2013).
Development of Novel Materials
Compounds with similar structural features have been utilized in the synthesis of novel materials with unique properties. For example, a UV cross-linkable polymer based on triazine demonstrates the potential of incorporating such compounds into materials with special functions like photocrosslinking capabilities, which could be beneficial in various industrial and research applications (Suresh et al., 2016).
Antimicrobial and Antifungal Activities
Derivatives of 1,3,4-oxadiazole, which share structural similarities, have been explored for their antimicrobial and antifungal activities. These studies underline the potential therapeutic applications of these compounds against various bacterial and fungal pathogens, highlighting their significance in medicinal chemistry and drug development (Jafari et al., 2017).
Enhanced Oil Recovery
In the domain of enhanced oil recovery, novel acrylamide-based copolymers have been developed, showcasing the application of such compounds in improving oil recovery processes. This highlights the compound's relevance not only in medical and material science but also in industrial applications, particularly in energy and resource recovery (Gou et al., 2015).
Properties
IUPAC Name |
(E)-N-[5-(2,3-dihydro-1,4-dioxin-5-yl)-1,3,4-oxadiazol-2-yl]-3-(4-nitrophenyl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N4O6/c20-13(6-3-10-1-4-11(5-2-10)19(21)22)16-15-18-17-14(25-15)12-9-23-7-8-24-12/h1-6,9H,7-8H2,(H,16,18,20)/b6-3+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NRFNFQOXHGNRIE-ZZXKWVIFSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(=CO1)C2=NN=C(O2)NC(=O)C=CC3=CC=C(C=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1COC(=CO1)C2=NN=C(O2)NC(=O)/C=C/C3=CC=C(C=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N4O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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